Cas no 2098005-87-7 (2-(3-Azidoazetidin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one)

• Product Name: 2-(3-Azidoazetidin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one
• CAS No: 2098005-87-7
• MF: C₉H₁₅N₅O
• MW: 209.248300790787
• CID: 4773006
• Update Time: 2025-05-23

2-(3-Azidoazetidin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-azidoazetidin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one
• 2-(3-azidoazetidin-1-yl)-1-pyrrolidin-1-ylethanone
• 2-(3-Azidoazetidin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one

• Inchi： 1S/C9H15N5O/c10-12-11-8-5-13(6-8)7-9(15)14-3-1-2-4-14/h8H,1-7H2
• InChI Key： YZVQBDWZHYUVIC-UHFFFAOYSA-N
• SMILES： O=C(CN1CC(C1)N=[N+]=[N-])N1CCCC1

Computed Properties

• Exact Mass: 209.12766012 g/mol
• Monoisotopic Mass: 209.12766012 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 209.25
• XLogP3: 1
• Topological Polar Surface Area: 37.9

Additional information on 2-(3-Azidoazetidin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one

Introduction to 2-(3-Azidoazetidin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one (CAS No. 2098005-87-7)

2-(3-Azidoazetidin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2098005-87-7, belongs to a class of molecules that incorporate both azetidine and pyrrolidine moieties, which are known for their versatility in drug design. The presence of an azido group at the 3-position of the azetidine ring and a pyrrolidinyl substituent at the 1-position of the ethanone backbone introduces specific reactivity and functionalization possibilities, making it a valuable scaffold for further chemical modifications.

The compound's structure is particularly intriguing because it combines two heterocyclic rings that are frequently employed in the development of bioactive molecules. The azetidine ring, a five-membered saturated nitrogen-containing heterocycle, is known for its stability and ability to mimic certain biological motifs. In contrast, the pyrrolidine ring, another five-membered nitrogen-containing heterocycle, is widely recognized for its role in many pharmacologically active agents, including antiviral, anticancer, and neuroactive compounds. The juxtaposition of these two rings in 2-(3-Azidoazetidin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one suggests potential interactions with biological targets that could be exploited for therapeutic purposes.

Recent advancements in medicinal chemistry have highlighted the importance of multifunctional scaffolds that can engage multiple binding sites or undergo sequential chemical transformations. The azido group in this compound is particularly noteworthy as it can serve as a versatile handle for further derivatization. For instance, it can be readily converted into other functional groups such as amides, alcohols, or thiols through nucleophilic substitution reactions. This reactivity makes 2-(3-Azidoazetidin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one a promising intermediate for synthesizing novel analogs with tailored properties.

The pyrrolidinyl moiety also contributes to the compound's potential biological relevance. Pyrrolidine derivatives are well-documented in pharmacology due to their ability to modulate various biological pathways. For example, they have been shown to interact with enzymes such as kinases and phosphodiesterases, as well as with receptors involved in neurotransmission and inflammation. The combination of these features in 2-(3-Azidoazetidin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one opens up possibilities for exploring its effects on similar targets.

In the context of drug discovery, the structural motifs present in this compound align well with current trends toward designing molecules with enhanced solubility, bioavailability, and selectivity. The presence of both nitrogen atoms in the heterocyclic rings can contribute to hydrogen bonding interactions with biological targets, while the overall molecular shape may facilitate favorable binding orientations. These characteristics are critical factors when evaluating a compound's potential as a lead candidate for further development.

Recent studies have demonstrated that azetidine derivatives can exhibit interesting pharmacological properties depending on their substitution patterns. For instance, certain azetidine-based compounds have been investigated for their antimicrobial and anti-inflammatory activities. The incorporation of an azido group may enhance these properties by allowing for additional modifications that fine-tune interactions with biological targets. Similarly, pyrrolidine derivatives have been explored for their potential in treating neurological disorders and cancer by modulating key signaling pathways.

The synthetic accessibility of 2-(3-Azidoazetidin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one is another important consideration in its utility as a building block. The compound can be synthesized through well-established methods involving the reaction of appropriately substituted precursors. The ease of introducing further modifications at both the azetidine and pyrrolidine moieties allows chemists to explore a wide range of structural variations efficiently. This flexibility is essential for optimizing potency and minimizing side effects during drug development.

From a computational chemistry perspective, virtual screening techniques have been increasingly employed to identify promising candidates like 2-(3-Azidoazetidin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one based on their predicted interactions with biological targets. Molecular docking studies can provide insights into how this compound might bind to specific proteins or enzymes, helping to rationalize its potential biological activity. Such computational approaches are becoming indispensable tools in modern drug discovery pipelines.

The growing interest in heterocyclic compounds stems from their prevalence in natural products and approved drugs. Many therapeutic agents contain nitrogen-containing heterocycles due to their ability to form stable complexes with biological macromolecules. By leveraging existing knowledge about these motifs, researchers can design new molecules with improved pharmacological profiles. The combination of azetidine and pyrrolidine rings in 2-(3-Azidoazetidin-1-ytl)-l-(pyrrolidin-l-ytl)ethan-l-one exemplifies this strategy.

In conclusion,2-(3-Azidoazetidin-l-ytl)-l-(pyrrollldln-l-ytl)ethan-l-one (CAS No. 2098005_87_7) represents a structurally interesting compound with potential applications in medicinal chemistry and drug development Its unique combination of functional groups offers opportunities for further exploration both synthetically and biologically Further research into this molecule could uncover novel therapeutic agents or provide valuable insights into the design principles underlying bioactive molecules.